methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H11Cl2NO3/c1-21-15(20)12-8-11(5-6-13(12)17)18-14(19)9-3-2-4-10(16)7-9/h2-8H,1H3,(H,18,19)
• InChI Key: HUUVZUHGPWLYJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

Methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate is not fully understood. However, it has been suggested that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the growth of bacteria by disrupting their cell wall synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate in lab experiments is its potential as a fluorescent probe for the detection of metal ions. However, one of the limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate. One direction is the development of more efficient synthesis methods for this compound. Another direction is the exploration of its potential applications in the field of nanotechnology. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent for various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

Methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate can be synthesized using different methods. One of the most commonly used methods is the reaction between 2-chloro-5-nitrobenzoic acid and 3-chlorobenzoyl chloride in the presence of a catalyst such as triethylamine. The resulting compound is then reduced using sodium dithionite to yield the desired product.

Scientific Research Applications

Methyl 2-chloro-5-[(3-chlorobenzoyl)amino]benzoate has been extensively studied for its potential applications in various fields. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. In addition, it has been used as a fluorescent probe for the detection of metal ions.